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Compound of Interest

Compound Name: D-m-Tyrosine

Cat. No.: B556609 Get Quote

This guide provides an in-depth exploration of D-meta-Tyrosine (D-m-Tyrosine), an unnatural

amino acid that has emerged as a powerful tool in diverse research fields, from peptide

engineering and drug discovery to neuroscience. Its unique structural and stereochemical

properties offer distinct advantages over its canonical counterpart, L-Tyrosine, enabling

researchers to probe biological systems with greater precision and design novel therapeutics

with enhanced properties.

The Significance of D-m-Tyrosine in Research
D-m-Tyrosine, chemically known as (R)-2-Amino-3-(3-hydroxyphenyl)propanoic acid, is a

stereoisomer and structural analog of L-Tyrosine.[1] The key distinctions lie in the D-

configuration of its alpha-carbon and the meta-position of the hydroxyl group on the phenyl

ring, in contrast to the para-position in standard L-Tyrosine.[1] These seemingly subtle

modifications bestow upon D-m-Tyrosine a unique biochemical profile that researchers can

exploit.

The D-configuration renders peptides and proteins incorporating D-m-Tyrosine resistant to

enzymatic degradation by proteases, which are stereospecific for L-amino acids. This inherent

stability is a significant asset in drug development, leading to therapeutics with longer half-lives

and improved bioavailability. Furthermore, the altered position of the hydroxyl group influences

its electronic properties and potential interactions with biological targets, making it a valuable

probe for studying enzyme-substrate specificity and receptor binding.[1]

Table 1: Physicochemical Properties of D-m-Tyrosine
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Property Value Reference

CAS Number 32140-49-1 [2]

Molecular Formula C9H11NO3 [2][3]

Molecular Weight 181.19 g/mol [3]

Appearance Lyophilized powder [2]

Storage Conditions -20°C upon receipt [2]

Synthesis and Availability
While the industrial synthesis of L-Tyrosine is well-established through fermentation and

enzymatic processes, the synthesis of D-m-Tyrosine typically involves multi-step chemical

routes.[4] Researchers can obtain D-m-Tyrosine and its protected derivatives from various

chemical suppliers. For peptide synthesis applications, it is commonly available with protecting

groups such as Boc (tert-butyloxycarbonyl) for the amino group, facilitating its use in standard

synthesis protocols.[5]

Applications in Peptide and Protein Engineering
The incorporation of D-m-Tyrosine into peptides and proteins is a cornerstone of its utility in

research. This can be achieved through two primary methodologies: solid-phase peptide

synthesis (SPPS) for peptides and amber suppression for proteins.

Solid-Phase Peptide Synthesis (SPPS)
SPPS is a widely used technique for the chemical synthesis of peptides on a solid support.[6]

The incorporation of D-m-Tyrosine into a peptide sequence follows the standard SPPS

workflow, with specific considerations for the protecting groups.

Workflow for Incorporating D-m-Tyrosine via Fmoc-SPPS:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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